Cas no 476155-84-7 ((5-Bromo-3-methylthiophen-2-yl)methanol)

• Product Name: (5-Bromo-3-methylthiophen-2-yl)methanol
• CAS No: 476155-84-7
• MF: C₆H₇BrOS
• MW: 207.088179826736
• CID: 2119601
• Update Time: 2023-08-03

(5-Bromo-3-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-3-methylthiophen-2-yl)methanol
• PZFBIYZQVJDUFH-UHFFFAOYSA-N
• (5-bromo-3-methylthien-2-yl)methanol
• 2-Thiophenemethanol, 5-bromo-3-methyl-
• (5-Bromo-3-methylthiophen-2-yl)methanol

• Inchi： 1S/C6H7BrOS/c1-4-2-6(7)9-5(4)3-8/h2,8H,3H2,1H3
• InChI Key： PZFBIYZQVJDUFH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CO)S1

Computed Properties

• Exact Mass: 205.94
• Monoisotopic Mass: 205.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5